2',4',6,6'-Tetramethoxy[1,1'-biphenyl]-3-carboxylic acid

• Molecular Formula: C17H18O6
• Molecular Weight: 318.32 g/mol
• IUPAC Name: 4-methoxy-3-(2,4,6-trimethoxyphenyl)benzoic acid
• InChI: InChI=1S/C17H18O6/c1-20-11-8-14(22-3)16(15(9-11)23-4)12-7-10(17(18)19)5-6-13(12)21-2/h5-9H,1-4H3,(H,18,19)
• InChI Key: FTOKVNNBVHKXMH-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C(=O)O)C2=C(C=C(C=C2OC)OC)OC

Description

2',4',6,6'-Tetramethoxy[1,1'-biphenyl]-3-carboxylic acid, also known as TMB-3, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of biphenyl derivatives and has been found to possess a range of biochemical and physiological effects. In

Mechanism of Action

2',4',6,6'-Tetramethoxy[1,1'-biphenyl]-3-carboxylic acid works by forming a stable adduct with free radicals and other reactive oxygen species. This adduct can then be detected using various analytical techniques, including mass spectrometry and fluorescence spectroscopy. 2',4',6,6'-Tetramethoxy[1,1'-biphenyl]-3-carboxylic acid has been found to be highly selective for certain reactive species, making it a valuable tool for studying specific biochemical pathways and processes.
Biochemical and Physiological Effects:
2',4',6,6'-Tetramethoxy[1,1'-biphenyl]-3-carboxylic acid has been found to have a range of biochemical and physiological effects, including antioxidant activity, anti-inflammatory activity, and neuroprotective effects. Studies have shown that 2',4',6,6'-Tetramethoxy[1,1'-biphenyl]-3-carboxylic acid can protect against oxidative stress-induced damage in various biological systems, including neuronal cells and liver cells. 2',4',6,6'-Tetramethoxy[1,1'-biphenyl]-3-carboxylic acid has also been found to have anti-inflammatory effects, which may make it a potential therapeutic agent for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2',4',6,6'-Tetramethoxy[1,1'-biphenyl]-3-carboxylic acid is its high selectivity for certain reactive species, which makes it a valuable tool for studying specific biochemical pathways and processes. 2',4',6,6'-Tetramethoxy[1,1'-biphenyl]-3-carboxylic acid is also relatively easy to use and can be detected using a range of analytical techniques. However, one of the limitations of 2',4',6,6'-Tetramethoxy[1,1'-biphenyl]-3-carboxylic acid is its potential toxicity, which may limit its use in certain biological systems. Additionally, 2',4',6,6'-Tetramethoxy[1,1'-biphenyl]-3-carboxylic acid may not be suitable for use in certain experimental conditions, such as in the presence of high levels of reducing agents or other interfering substances.

Future Directions

There are numerous future directions for the study of 2',4',6,6'-Tetramethoxy[1,1'-biphenyl]-3-carboxylic acid, including its potential applications in the treatment of various diseases and disorders. 2',4',6,6'-Tetramethoxy[1,1'-biphenyl]-3-carboxylic acid has been found to have neuroprotective effects, which may make it a potential therapeutic agent for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, 2',4',6,6'-Tetramethoxy[1,1'-biphenyl]-3-carboxylic acid may have potential applications in the treatment of inflammatory diseases and cancer. Further research is needed to explore the full potential of 2',4',6,6'-Tetramethoxy[1,1'-biphenyl]-3-carboxylic acid in these areas and to develop new methods for its synthesis and detection.

Synthesis Methods

The synthesis of 2',4',6,6'-Tetramethoxy[1,1'-biphenyl]-3-carboxylic acid involves the reaction of 2,4,6,6'-tetramethoxybiphenyl with chloroacetic acid in the presence of a catalyst. The reaction proceeds through a series of steps, including the formation of an intermediate product, which is then converted into 2',4',6,6'-Tetramethoxy[1,1'-biphenyl]-3-carboxylic acid through further chemical reactions. The synthesis of 2',4',6,6'-Tetramethoxy[1,1'-biphenyl]-3-carboxylic acid is a complex process that requires careful control of the reaction conditions to ensure the purity and yield of the final product.

Scientific Research Applications

2',4',6,6'-Tetramethoxy[1,1'-biphenyl]-3-carboxylic acid has been used extensively in scientific research due to its potential applications in a range of fields, including biochemistry, pharmacology, and molecular biology. 2',4',6,6'-Tetramethoxy[1,1'-biphenyl]-3-carboxylic acid is commonly used as a probe for the detection of free radicals and other reactive oxygen species in biological systems. It has also been used as a tool for studying the mechanism of action of various enzymes and proteins.